Cas no 501-28-0 (2-amino-3-(1H-imidazol-5-yl)propan-1-ol)

2-amino-3-(1H-imidazol-5-yl)propan-1-ol structure
501-28-0 structure
Product Name:2-amino-3-(1H-imidazol-5-yl)propan-1-ol
CAS No:501-28-0
MF:C6H11N3O
MW:141.171040773392
CID:372525
PubChem ID:776
Update Time:2025-04-19

2-amino-3-(1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-propanol,b-amino-
    • 2-Amino-3-(1H-imidazol-4-yl)-1-propanol
    • 1H-imidazole-4-propanol, beta-amino-
    • 2-Amino-3-(1H-imidazol-4-yl)propan-1-ol
    • beta-Amino-1H-imidazole-5-propanol
    • 2-amino-3-(1H-imidazol-5-yl)propan-1-ol
    • SCHEMBL65204
    • EN300-170663
    • 2-Amino-3-(1H-imidazol-4-yl)-1-propanol hydrochloride
    • Q50318272
    • CS-0055745
    • NCI60_004839
    • D250F7D9-1B8A-4CEA-BEC9-2C655A4BD9B3
    • NCIOpen2_004052
    • AKOS006222285
    • histidinol
    • NSC611347
    • 501-28-0
    • DTXSID70880033
    • CHEMBL2007999
    • DL-Histidinol Dihydrochloride
    • ZQISRDCJNBUVMM-UHFFFAOYSA-N
    • CCRIS 555
    • NCI60_041634
    • 1H-Imidazole-5-propanol, .beta.-amino-, (.beta.S)-
    • Inchi: 1S/C6H11N3O/c7-5(3-10)1-6-2-8-4-9-6/h2,4-5,10H,1,3,7H2,(H,8,9)
    • InChI Key: ZQISRDCJNBUVMM-UHFFFAOYSA-N
    • SMILES: OCC(CC1=CN=CN1)N

Computed Properties

  • Exact Mass: 141.09033
  • Monoisotopic Mass: 141.090212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.9
  • XLogP3: -1.2

Experimental Properties

  • Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 192.5-195.5 ºC
  • Boiling Point: 455.5°Cat760mmHg
  • Flash Point: 229.3°C
  • Refractive Index: 1.594
  • Solubility: Soluble (683 g/l) (25 º C),
  • PSA: 74.93
  • LogP: -0.02790

2-amino-3-(1H-imidazol-5-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM330803-5g
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0 95%+
5g
$115 2024-07-16
Chemenu
CM330803-10g
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0 95%+
10g
$222 2024-07-16
Chemenu
CM330803-5g
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0 95%+
5g
$150 2021-08-18
Chemenu
CM330803-10g
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0 95%+
10g
$360 2021-08-18
Enamine
EN300-170663-0.05g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
0.05g
$587.0 2023-09-20
Enamine
EN300-170663-0.1g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
0.1g
$615.0 2023-09-20
Enamine
EN300-170663-0.25g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
0.25g
$642.0 2023-09-20
Enamine
EN300-170663-0.5g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
0.5g
$671.0 2023-09-20
Enamine
EN300-170663-1.0g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
1g
$0.0 2023-06-06
Enamine
EN300-170663-2.5g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
2.5g
$1370.0 2023-09-20

2-amino-3-(1H-imidazol-5-yl)propan-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:501-28-0)2-amino-3-(1H-imidazol-5-yl)propan-1-ol
Order Number:A1087415
Stock Status:in Stock
Quantity:10.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:29
Price ($):154.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:501-28-0)2-amino-3-(1H-imidazol-5-yl)propan-1-ol
A1087415
Purity:99%
Quantity:10.0g
Price ($):154.0
Email